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Compound of Interest

Compound Name: 2-Bromo-5-formylthiazole

Cat. No.: B057339 Get Quote

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction
2-Bromo-5-formylthiazole is a versatile heterocyclic compound that serves as a critical

building block in the synthesis of advanced materials.[1] Its unique structure, featuring a

reactive bromine atom and a formyl group on the electron-deficient thiazole ring, allows for a

wide range of chemical modifications, making it an invaluable precursor in the development of

novel organic materials for electronic and biomedical applications. This document outlines the

application of 2-Bromo-5-formylthiazole in material science, with a focus on the synthesis of

conjugated polymers for organic electronics, and provides detailed experimental protocols.

Key Properties of 2-Bromo-5-formylthiazole
A summary of the key physical and chemical properties of 2-Bromo-5-formylthiazole is

presented in Table 1.
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Property Value Reference

CAS Number 464192-28-7 [2][3][4][5][6]

Molecular Formula C4H2BrNOS [2][3][4][5][6]

Molecular Weight 192.03 g/mol [2][3][4][5][6]

Appearance Solid [2]

Melting Point 108-113 °C [5]

Solubility
Soluble in common organic

solvents

Applications in Material Science
The primary application of 2-Bromo-5-formylthiazole in material science is as a monomer, or

a precursor to a monomer, in the synthesis of conjugated polymers. These polymers are of

significant interest for their potential use in a variety of organic electronic devices.

Conjugated Polymers for Organic Electronics
Thiazole-containing conjugated polymers are known for their excellent electronic properties,

which stem from the electron-deficient nature of the thiazole ring. This property allows for the

tuning of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular

orbital (LUMO) energy levels of the polymer, which is crucial for optimizing the performance of

electronic devices.[1][3]

While 2,5-dibromothiazole is a more direct precursor for polymerization, the formyl group of 2-
Bromo-5-formylthiazole offers a synthetic handle for the introduction of various functional

groups into the polymer side chain or for the creation of more complex monomer structures.

For example, the formyl group can be converted to a vinyl group, an acetylene group, or other

reactive moieties that can participate in polymerization reactions or post-polymerization

modifications.

A proposed synthetic pathway for utilizing 2-Bromo-5-formylthiazole in the synthesis of a

conjugated polymer is illustrated in the workflow diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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